![molecular formula C22H28N2O4S B2549857 N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-propylbenzenesulfonamide CAS No. 922097-58-3](/img/structure/B2549857.png)
N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-propylbenzenesulfonamide
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Description
N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-propylbenzenesulfonamide is a useful research compound. Its molecular formula is C22H28N2O4S and its molecular weight is 416.54. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Studies
- Unusual Ring-Expansion Processes: The compound has been used in the synthesis of complex structures such as spiro[benzo[b]tetrazolo[1,5-d][1,4]oxazepine-4,2′-oxirane] through unusual ring-expansion processes (Kolluri et al., 2018).
- Benzimidazole Fused-1,4-Oxazepines Synthesis: It has been involved in the creation of benzimidazole-tethered oxazepine heterocyclic hybrids, important for spectroscopic and X-ray diffraction studies (Almansour et al., 2016).
- Innovative Oxazapolyheterocycle Formation: The compound aids in the synthesis of unique oxazapolyheterocycles showing strong blue emission, which is significant for photophysical property studies (Petrovskii et al., 2017).
Chemical Reactivity and Medicinal Chemistry
- Exploration in Medicinal Chemistry: It has been employed in the creation of various medicinally relevant compounds, such as tetrahydrobenzo[b][1,4]oxazepine derivatives (Shaabani et al., 2010).
- Carbonic Anhydrase Inhibitors: The compound's primary sulfonamide functionality is crucial for enabling the construction of [1,4]oxazepine rings and acting as a zinc-binding group in carbonic anhydrase inhibitors (Sapegin et al., 2018).
Drug Development and Analysis
- LC-MS Assay Development: This compound was crucial in the development of a liquid chromatography-mass spectrometry assay for determining anti-cancer agents (Lukka et al., 2008).
- Cancer Treatment Research: Its derivatives have been studied for their pharmacokinetics in cancer treatment, analyzing the divergence between tumor and plasma pharmacokinetics (Lukka et al., 2012).
Properties
IUPAC Name |
N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)-4-propylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N2O4S/c1-5-7-16-8-11-18(12-9-16)29(26,27)23-17-10-13-19-20(14-17)28-15-22(3,4)21(25)24(19)6-2/h8-14,23H,5-7,15H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIWHABOFSMKZLN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)C(CO3)(C)C)CC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.